methyl 5-(methylsulfonamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 5-(methanesulfonamido)-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C11H11NO4S2/c1-16-11(13)10-6-7-5-8(12-18(2,14)15)3-4-9(7)17-10/h3-6,12H,1-2H3
• InChI Key: WVYYFJJFCZYXLD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(S1)C=CC(=C2)NS(=O)(=O)C
• Molecular Formula: C11H11NO4S2
• Molecular Weight: 285.3 g/mol

Description

Methyl 5-(methylsulfonamido)benzo[b]thiophene-2-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 5-(methylsulfonamido)benzo[b]thiophene-2-carboxylate is not fully understood. However, studies have suggested that this compound may exert its anti-inflammatory and anti-tumor effects by inhibiting the activity of certain enzymes and signaling pathways involved in these processes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth. In vivo studies have also shown that this compound can reduce inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 5-(methylsulfonamido)benzo[b]thiophene-2-carboxylate in lab experiments is its relatively simple synthesis method. This compound is also stable and can be easily purified. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of methyl 5-(methylsulfonamido)benzo[b]thiophene-2-carboxylate. One possible direction is to further investigate its potential applications in medicinal chemistry, particularly as an anti-inflammatory and anti-tumor agent. Another direction is to explore its use in the development of organic electronics, such as OLEDs. Additionally, more research is needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects.

Synthesis Methods

Methyl 5-(methylsulfonamido)benzo[b]thiophene-2-carboxylate can be synthesized through a multi-step process involving the reaction of benzo[b]thiophene-2-carboxylic acid with methyl chloroformate and methylsulfonamide. The resulting compound is a white solid with a melting point of 159-161°C.

Scientific Research Applications

Methyl 5-(methylsulfonamido)benzo[b]thiophene-2-carboxylate has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, this compound has shown promising results as a potential anti-inflammatory and anti-tumor agent. In materials science, it has been used as a building block for the synthesis of organic semiconductors. In organic electronics, it has been studied as a potential candidate for the development of organic light-emitting diodes (OLEDs).